Cas no 2068-83-9 (rac 3-Hydroxyisobutyric Acid)

rac 3-Hydroxyisobutyric Acid Properties

Names and Identifiers

• 3-Hydroxyisobutyric acid
• rac 3-Hydroxyisobutyric Acid
• 2-hydroxymethylpropionic acid
• 3-Hydroxy-2-methylpropanoate
• 3-hydroxy-2-methylpropanoic acid
• 3-Hydroxyisobutyrate
• a-hydroxyisobutyric acid
• oxy-isobutyric acid
• 3-Hydroxy-2-methylpropionic acid
• DL-3-Hydroxyisobutyric acid
• beta-Hydroxyisobutyric acid
• (S)-3-Hydroxyisobutyric acid
• K75C8JDF5W
• CHEBI:18064
• A936209
• C01188
• HY-113126
• EN300-55072
• propanoic acid, 3-hydroxy-2-methyl-
• rac 3-Hydroxyisobutyric Acid Sodium Salt
• FT-0655656
• 3-Hydroxyisobutyric acid pound>>3-Hydroxy-2-methylpropanoic acid
• DBXBTMSZEOQQDU-UHFFFAOYSA-N
• AB88450
• NS00120933
• BS-12723
• 2068-83-9
• DTXSID20862824
• FT-0669691
• SCHEMBL61073
• J-013525
• .BETA.-HYDROXYISOBUTYRIC ACID
• 2-Methyl-3-hydroxypropanoic Acid
• (+/-)-3-HYDROXY-2-METHYLPROPANOIC ACID
• Z431541400
• Q2823215
• (S)-3-HYDROXY-2-METHYL-PROPIONICACID
• BCP29086
• UNII-K75C8JDF5W
• FT-0690514
• CS-0059643
• 3-Hydroxy-2-methyl propanoic acid
• MFCD11975300
• AKOS008135403
• (2S)-3-Hydroxy-2-methyl-propanoic acid
• G13779
• +Expand

• MDL： MFCD11975300
• InChIKey： DBXBTMSZEOQQDU-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O3/c1-3(2-5)4(6)7/h3,5H,2H2,1H3,(H,6,7)
• SMILES： O=C(O)C(C)CO

Computed Properties

• Exact Mass: 104.04700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 104.047344113g/mol
• Heavy Atom Count: 7
• Complexity: 69.3
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• LogP: -0.30060
• PSA: 57.53000
• Boiling Point: 252.9±23.0 ºC (760 Torr),
• Flash Point: 121.0±19.1 ºC,
• Solubility: Soluble (505 g/l) (25 º C),
• Density: 1.195±0.06 g/cm3 (20 ºC 760 Torr),